Cas no 136178-56-8 (Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 136178-56-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 1026092
• PubChem ID: 16106422
• Update Time: 2025-06-14

Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• 7-hydroxy-7H,14H-phthalazino[2,3-b]phthalazine-5,12-dione
• 7-Hydroxydiftalone
• 7-Hydroxyphthalazino< 2,3-b> phthalazin-5,12(7H,14H)-dion
• 7-hydroxypyrazolo[1,5-a]pyrimidine
• 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• AC1MJ3T8
• Phthalazino(2,3-b)phthalazine-5,12(7H,14H)-dione, 7-hydroxy-
• pyrazolo[1,5-a]pyrimidin-7-ol
• Pyrazolo< 1,5-a> pyrimidin-7-ol
• 1026750-09-3
• s11648
• ethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• SCHEMBL4794157
• DTXSID501160826
• NZIZLKNLOXJQJA-UHFFFAOYSA-N
• DTXSID701179368
• DB-351641
• AKOS016003590
• MFCD16657281
• ethyl 7-oxo-1H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl 7-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• MFCD12407816
• A896206
• 104556-86-7
• CS-0080444
• ethyl 4,7-dihydro-7-oxopyrazolo[1,5-a]pyrimidine-3-carboxylate
• DB-351638
• Ethyl 7-oxo-4,7-dihydropyrazolo-[1,5-a]pyrimidine-3-carboxylate
• CS-0080440
• Ethyl 7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• SCHEMBL18208174
• 136178-56-8
• ETHYL 7-OXO-1H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
• AKOS022175448
• CS1617
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 7-hydroxy-, ethyl ester
• AMY5418

• MDL： MFCD16657281
• Inchi： 1S/C9H9N3O3/c1-2-15-9(14)6-5-11-12-7(13)3-4-10-8(6)12/h3-5,11H,2H2,1H3
• InChI Key： ZGCDOKYAYRHKOM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNN2C(C=CN=C21)=O)=O

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71Ų

Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C(BD220012)

Additional information on Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Recent Advances in the Study of Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 136178-56-8)

Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 136178-56-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug development. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. This research brief aims to summarize the latest findings related to this compound, highlighting its therapeutic potential and mechanistic insights.

One of the most notable advancements in the study of Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Researchers have successfully derivatized this compound to produce novel inhibitors with high selectivity and potency against specific kinase families. For instance, a 2023 study demonstrated that modifications at the 7-hydroxy and 3-carboxylate positions significantly enhanced binding affinity to cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its kinase inhibitory properties, Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate has shown promise as an anti-inflammatory agent. A recent publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on the production of pro-inflammatory cytokines such as TNF-α and IL-6. Mechanistic studies revealed that it modulates the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes to Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate have also been optimized in recent years. A 2022 study introduced a more efficient and scalable method for its preparation, utilizing a one-pot multicomponent reaction under mild conditions. This advancement not only improves the yield and purity of the compound but also reduces the environmental impact of its synthesis, aligning with the principles of green chemistry. Such improvements are crucial for facilitating further research and potential industrial applications.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Ongoing research is focused on designing prodrugs and nanoformulations to enhance the delivery and efficacy of this compound in vivo.

In conclusion, Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 136178-56-8) represents a promising scaffold for the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have elucidated its mechanistic actions and optimized its synthesis, paving the way for future therapeutic applications. Continued research efforts will be essential to overcome existing limitations and fully realize its potential in drug discovery and development.